Cas no 2098119-06-1 (4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid)

• Product Name: 4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid
• CAS No: 2098119-06-1
• MF: C₁₀H₁₂ClN₃O₃
• MW: 257.673581123352
• CID: 5728961
• PubChem ID: 121202900
• Update Time: 2025-08-04

4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid
• starbld0020133
• 2098119-06-1
• AKOS026711085
• 4-(3-chloro-6,8-dihydro-5H-imidazo[1,2-a]pyrazin-7-yl)-4-oxobutanoic acid
• F1907-6716
• Imidazo[1,2-a]pyrazine-7(8H)-butanoic acid, 3-chloro-5,6-dihydro-γ-oxo-

• Inchi： 1S/C10H12ClN3O3/c11-7-5-12-8-6-13(3-4-14(7)8)9(15)1-2-10(16)17/h5H,1-4,6H2,(H,16,17)
• InChI Key： JKUIFNFGXMIPCN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2CN(C(CCC(=O)O)=O)CCN21

Computed Properties

• Exact Mass: 257.0567189g/mol
• Monoisotopic Mass: 257.0567189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 601.2±55.0 °C(Predicted)
• pka: 4.56±0.17(Predicted)

Additional information on 4-(3-chloro-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)-4-oxobutanoic acid

4-(3-Chloro-5,6-Dihydroimidazo[1,2-a]Pyrazin-7(8H)-yl)-4-Oxobutanoic Acid: A Comprehensive Overview

4-(3-Chloro-5,6-Dihydroimidazo[1,2-a]Pyrazin-7(8H)-yl)-4-Oxobutanoic Acid, identified by the CAS registry number 2098119-06-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities and potential applications in drug discovery.

The structure of this compound is characterized by a fused bicyclic system consisting of an imidazo[1,2-a]pyrazine ring system with a chloro substituent at position 3 and a 4-oxobutanoic acid moiety attached at position 7. The presence of the chloro group introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. The 4-oxobutanoic acid group adds a carboxylic acid functionality, which is often associated with bioavailability and metabolic stability.

Recent studies have highlighted the potential of imidazopyrazine derivatives as inhibitors of various enzymes and receptors, making them promising candidates for therapeutic interventions. For instance, research has shown that certain analogs of this compound exhibit potent inhibitory activity against kinases involved in cancer cell proliferation. The unique structure of 4-(3-Chloro-5,6-Dihydroimidazo[1,2-a]Pyrazin-7(8H)-yl)-4-Oxobutanoic Acid allows for extensive chemical modification, enabling the exploration of its biological profile under different conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving cyclization reactions and functional group transformations. The key challenge lies in achieving high yields and maintaining the stereochemical integrity of the bicyclic system. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the synthesis pathway.

The biological evaluation of 4-(3-Chloro-5,6-Dihydroimidazo[1,2-a]Pyrazin-7(8H)-yl)-4-Oxobutanoic Acid has revealed its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound could be developed into a novel therapeutic for inflammatory diseases such as arthritis or inflammatory bowel disease.

Moreover, recent advancements in computational chemistry have enabled detailed molecular docking studies to elucidate the binding mode of this compound with target proteins. These studies have provided insights into the interactions responsible for its biological activity, paving the way for rational drug design.

In conclusion, 4-(3-Chloro-5,6-Dihydroimidazo[1,2-a]Pyrazin-7(8H)-yl)-4-Oxobutanoic Acid represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique structure and promising biological profile make it an attractive target for further research and development.